Cas no 932702-07-3 (tert-Butyl6-bromobenzodisothiazole-3-carboxylate)
932702-07-3 structure
Product Name:tert-Butyl6-bromobenzodisothiazole-3-carboxylate
CAS No:932702-07-3
MF:C12H12BrNO2S
MW:314.198181152344
CID:69550
PubChem ID:57355977
Update Time:2025-04-18
tert-Butyl6-bromobenzodisothiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-bromobenzo[d]isothiazole-3-carboxylate
- 6-Bromo-1,2-benzisothiazole-3-carboxylic acid 1,1-dimethylethyl ester
- 1,2- Benzisothiazole-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester
- tert-butyl 6-bromo-1,2-benzothiazole-3-carboxylate
- TERT-BUTYL 6-BROMOBENZO(D)ISOTHIAZOLE-3-CARBOXYLATE
- tert-butyl 6-bromo-1,2-benzisothiazole-3-carboxylate
- tert-butyl 6-bromo-1,2-benzoisothiazole-3-carboxylate
- DTXSID40723362
- 932702-07-3
- SCHEMBL492447
- TERT-BUTYL6-BROMOBENZO[D]ISOTHIAZOLE-3-CARBOXYLATE
- tert-Butyl6-bromobenzodisothiazole-3-carboxylate
-
- Inchi： 1S/C12H12BrNO2S/c1-12(2,3)16-11(15)10-8-5-4-7(13)6-9(8)17-14-10/h4-6H,1-3H3
- InChI Key： ULLIEAKUNMXLAM-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)SN=C2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 312.97700
- Monoisotopic Mass: 312.97721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.496
- Boiling Point: 340.6 °C at 760 mmHg
- Flash Point: 340.6 °C at 760 mmHg
- Refractive Index: 1.621
- PSA: 67.43000
- LogP: 4.01410
tert-Butyl6-bromobenzodisothiazole-3-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl6-bromobenzodisothiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T280635-50mg |
tert-Butyl6-bromobenzo[d]isothiazole-3-carboxylate |
932702-07-3 | 50mg |
$ 170.00 | 2022-06-02 | ||
| TRC | T280635-100mg |
tert-Butyl6-bromobenzo[d]isothiazole-3-carboxylate |
932702-07-3 | 100mg |
$ 285.00 | 2022-06-02 | ||
| TRC | T280635-250mg |
tert-Butyl6-bromobenzo[d]isothiazole-3-carboxylate |
932702-07-3 | 250mg |
$ 570.00 | 2022-06-02 |
tert-Butyl6-bromobenzodisothiazole-3-carboxylate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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